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Introduction
1,12-Dodecanediol (CAS: 5675-51-4), a long-chain α,ω-diol, is a versatile organic compound

with a wide range of applications in various industries, including polymers, cosmetics, and

pharmaceuticals. Its utility in these fields is intrinsically linked to its physicochemical properties,

which are governed by its molecular structure—a twelve-carbon aliphatic chain capped by

hydroxyl groups at both ends. This unique structure allows for the formation of extensive

hydrogen bonding networks, significantly influencing its thermodynamic behavior. A thorough

understanding of these properties is crucial for process design, formulation development, and

predicting the material's behavior under different conditions. This technical guide provides a

comprehensive overview of the core thermodynamic properties of 1,12-dodecanediol, details

the experimental methodologies for their determination, and presents the data in a clear,

accessible format.

Core Thermodynamic Properties
The thermodynamic properties of 1,12-dodecanediol are fundamental to its application. These

properties dictate its phase behavior, solubility, and energy requirements for processing. The

following tables summarize the key quantitative data available for 1,12-dodecanediol.
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Table 1: Fundamental Physicochemical and
Thermodynamic Properties of 1,12-Dodecanediol

Property Value Units Notes

Molecular Formula C₁₂H₂₆O₂ - -

Molecular Weight 202.33 g/mol -

Melting Point 79 - 84 °C
Range indicates

typical purity.

Boiling Point (at 760

mmHg)
313.33 (estimated) °C Estimated value.

Boiling Point (at 12

mmHg)
188 - 190 °C Experimental value.

Enthalpy of Fusion

(ΔHfus)
51.2 kJ/mol

Experimentally

determined.[1]

Enthalpy of

Vaporization (ΔHvap)

Not Experimentally

Determined
kJ/mol

Requires experimental

determination or

reliable prediction.

Heat Capacity (Cp)
Not Experimentally

Determined
J/(mol·K)

Requires experimental

determination.

Table 2: Solubility of 1,12-Dodecanediol
Solvent Solubility Temperature

Water 28.81 (estimated) mg/L

Alcohol Soluble -

Warm Ether Soluble -

Petroleum Ether Insoluble -

Experimental Protocols
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Accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following sections detail the standard protocols for measuring the key

thermodynamic parameters of 1,12-dodecanediol.

Determination of Melting Point and Enthalpy of Fusion:
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample of 1,12-dodecanediol (typically 2-

5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a

reference.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using a

certified standard, such as indium.

Thermal Program: The sample and reference are subjected to a controlled temperature

program. A typical program involves heating the sample from ambient temperature to a

temperature above its melting point at a constant rate (e.g., 10 °C/min) under an inert

atmosphere (e.g., nitrogen).

Data Analysis: The heat flow to the sample is monitored as a function of temperature. An

endothermic peak is observed at the melting point. The onset of this peak is taken as the

melting temperature, and the area under the peak is proportional to the enthalpy of fusion.

Determination of Boiling Point
Due to its high boiling point, the determination of the boiling point of 1,12-dodecanediol at

atmospheric pressure can be challenging. Therefore, it is often measured at a reduced

pressure.

Methodology (Thiele Tube Method for Reduced Pressure):
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Apparatus Setup: A small amount of 1,12-dodecanediol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is

attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil

(e.g., silicone oil). The Thiele tube is connected to a vacuum system with a manometer to

control and measure the pressure.

Heating and Observation: The Thiele tube is gently heated. As the temperature rises, the air

trapped in the capillary tube expands and escapes as a stream of bubbles.

Boiling Point Determination: The heating is discontinued, and the apparatus is allowed to

cool slowly. The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point at that specific reduced pressure.

Determination of Enthalpy of Vaporization (ΔHvap)
The enthalpy of vaporization can be determined from vapor pressure measurements at

different temperatures using the Clausius-Clapeyron equation.

Methodology:

Vapor Pressure Measurement: The vapor pressure of 1,12-dodecanediol is measured at

various temperatures using a static or dynamic method suitable for low-volatility substances.

Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the

reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation

(ln P = -ΔHvap/R * (1/T) + C, where R is the ideal gas constant), the slope of this plot is

equal to -ΔHvap/R. From the slope, the enthalpy of vaporization can be calculated.

Visualizations
To better illustrate the concepts and workflows discussed, the following diagrams are provided.
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Workflow for Determining Thermodynamic Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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